Cas no 88489-60-5 (Methyl 4-(Trifluoromethyl)sulphanylbenzoate)
88489-60-5 structure
Product Name:Methyl 4-(Trifluoromethyl)sulphanylbenzoate
CAS No:88489-60-5
MF:C9H7F3O2S
MW:236.210891962051
CID:709499
PubChem ID:15584685
Update Time:2025-04-19
Methyl 4-(Trifluoromethyl)sulphanylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[(trifluoromethyl)thio]-, methyl ester
- methyl 4-(trifluoromethylsulfanyl)benzoate
- Methyl 4-(trifluoromethylthio)benzoate
- METHYL 4-[(TRIFLUOROMETHYL)THIO]BENZOATE
- Methyl 4-trifluomethylthiobenzoate
- PC1546
- MFCD06203725
- Methyl 4-((trifluoromethyl)thio)benzoate
- 88489-60-5
- Methyl 4-[(trifluoromethyl)sulphanyl]benzoate
- CS-0205366
- DTXSID30575039
- FT-0642092
- Methyl4-[(trifluoromethyl)thio]benzoate
- METHYL 4-TRIFLUOROMETHYLTHIO BENZOATE
- methyl 4-[(trifluoromethyl)sulfanyl]benzoate
- HQJOBVILQKWFGJ-UHFFFAOYSA-N
- AKOS015853077
- PS-11303
- A862165
- Methyl 4-(Trifluoromethyl)sulphanylbenzoate
-
- MDL： MFCD06203725
- Inchi： 1S/C9H7F3O2S/c1-14-8(13)6-2-4-7(5-3-6)15-9(10,11)12/h2-5H,1H3
- InChI Key： HQJOBVILQKWFGJ-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)C1C=CC(C(=O)OC)=CC=1
Computed Properties
- Exact Mass: 236.01200
- Monoisotopic Mass: 236.01188512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- Density: 1.36
- Boiling Point: 205.8°C at 760 mmHg
- Flash Point: 78.3°C
- Refractive Index: 1.501
- PSA: 51.60000
- LogP: 3.08510
Methyl 4-(Trifluoromethyl)sulphanylbenzoate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Methyl 4-(Trifluoromethyl)sulphanylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019094721-25g |
Methyl 4-((trifluoromethyl)thio)benzoate |
88489-60-5 | 95% | 25g |
$564.30 | 2023-08-31 | |
| TRC | M220165-10mg |
Methyl 4-[(Trifluoromethyl)sulphanyl]benzoate |
88489-60-5 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M220165-50mg |
Methyl 4-[(Trifluoromethyl)sulphanyl]benzoate |
88489-60-5 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M220165-100mg |
Methyl 4-[(Trifluoromethyl)sulphanyl]benzoate |
88489-60-5 | 100mg |
$ 80.00 | 2022-06-04 | ||
| Apollo Scientific | PC1546-1g |
Methyl 4-[(trifluoromethyl)sulphanyl]benzoate |
88489-60-5 | 1g |
£40.00 | 2024-05-22 | ||
| Apollo Scientific | PC1546-5g |
Methyl 4-[(trifluoromethyl)sulphanyl]benzoate |
88489-60-5 | 5g |
£120.00 | 2024-05-22 | ||
| Apollo Scientific | PC1546-25g |
Methyl 4-[(trifluoromethyl)sulphanyl]benzoate |
88489-60-5 | 25g |
£428.00 | 2024-05-22 | ||
| 1PlusChem | 1P003SAO-1g |
Methyl 4-((trifluoromethyl)thio)benzoate |
88489-60-5 | 98% | 1g |
$72.00 | 2025-02-20 | |
| 1PlusChem | 1P003SAO-5g |
Methyl 4-((trifluoromethyl)thio)benzoate |
88489-60-5 | 98% | 5g |
$194.00 | 2025-02-20 | |
| 1PlusChem | 1P003SAO-25g |
Methyl 4-((trifluoromethyl)thio)benzoate |
88489-60-5 | 98% | 25g |
$692.00 | 2025-02-20 |
Methyl 4-(Trifluoromethyl)sulphanylbenzoate Related Literature
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
88489-60-5 (Methyl 4-(Trifluoromethyl)sulphanylbenzoate) Related Products
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